molecular formula C20H21NO B1468202 3,3-Dibenzyl-1-vinyl-2-pyrrolidinone CAS No. 1353499-92-9

3,3-Dibenzyl-1-vinyl-2-pyrrolidinone

Cat. No. B1468202
M. Wt: 291.4 g/mol
InChI Key: AXTFAINMURDKET-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

N-Vinyl-2-pyrrolidone is an organic compound consisting of a 5-membered lactam ring linked to a vinyl group . It is a colorless liquid, although commercial samples can appear yellowish .


Synthesis Analysis

N-Vinyl-2-pyrrolidone is produced industrially by vinylation of 2-pyrrolidone, i.e., the base-catalyzed reaction with acetylene . Starting from γ-Butyrolactone, 2-pyrrolidinone is synthesized by treatment with ammonia .


Molecular Structure Analysis

The molecular formula for 1-Vinyl-2-pyrrolidinone is C6H9NO . The average mass is 111.142 Da and the monoisotopic mass is 111.068413 Da .


Physical And Chemical Properties Analysis

The physical and chemical properties of 1-Vinyl-2-pyrrolidinone include a density of 1.04 g/cm3, a melting point of 13–14 °C, a boiling point of 92–95 °C, and a refractive index (nD) of 1.512 .

Safety And Hazards

N-Vinyl-2-pyrrolidone is considered hazardous by the 2012 OSHA Hazard Communication Standard . It is harmful if swallowed, in contact with skin, or if inhaled. It causes serious eye damage, may cause respiratory irritation, and is suspected of causing cancer .

properties

IUPAC Name

3,3-dibenzyl-1-ethenylpyrrolidin-2-one
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C20H21NO/c1-2-21-14-13-20(19(21)22,15-17-9-5-3-6-10-17)16-18-11-7-4-8-12-18/h2-12H,1,13-16H2
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

AXTFAINMURDKET-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C=CN1CCC(C1=O)(CC2=CC=CC=C2)CC3=CC=CC=C3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H21NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

291.4 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

3,3-Dibenzyl-1-vinyl-2-pyrrolidinone

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

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